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Compound of Interest

Compound Name: Dasabuvir

Cat. No.: B606944 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the simultaneous determination of

Dasabuvir in pharmaceutical formulations using a High-Performance Liquid Chromatography

with Diode Array Detection (HPLC-DAD) method.

Introduction
Dasabuvir is a direct-acting antiviral agent used in combination with other drugs for the

treatment of chronic hepatitis C virus (HCV) infection.[1] It functions as a non-nucleoside

inhibitor of the NS5B polymerase, an enzyme essential for the replication of the viral genome.

[1][2] Accurate and reliable analytical methods are crucial for the quality control of

pharmaceutical formulations containing Dasabuvir. This application note details a robust

HPLC-DAD method for the simultaneous determination of Dasabuvir, often alongside other

antiviral drugs such as Ombitasvir, Paritaprevir, and Ritonavir, in tablet dosage forms.[2][3][4][5]

Experimental
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a diode array detector is employed for this analysis.

The chromatographic separation is achieved on a C18 column under isocratic elution

conditions.

Table 1: Chromatographic Conditions
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Parameter Condition

HPLC System Agilent 1100 series or equivalent with DAD

Column
Symmetry® C18 (4.6 x 75 mm, 3.5 µm) or

RPC18 (150 x 4.5 mm, 3.5 µ)[1][3]

Mobile Phase
Acetonitrile and 10 mM Phosphate Buffer (pH 7)

(65:35, v/v)[2][3][5]

Flow Rate 1.0 mL/min[1][2][3][5]

Injection Volume 10 µL[1]

Column Temperature 25°C (Ambient)[1]

Detection Wavelength 254 nm[2][3][5]

Reagents and Materials
Dasabuvir reference standard

Acetonitrile (HPLC grade)

Dimethyl sulfoxide (DMSO) (analytical grade)

Potassium dihydrogen orthophosphate

Sodium hydroxide

Water (HPLC grade)

0.45 µm membrane filters

Protocols
Preparation of Mobile Phase

Phosphate Buffer (10 mM, pH 7): Dissolve an appropriate amount of potassium dihydrogen

orthophosphate in HPLC grade water to make a 10 mM solution. Adjust the pH to 7.0 with

sodium hydroxide.
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Mobile Phase: Mix the prepared 10 mM phosphate buffer (pH 7) and acetonitrile in a ratio of

35:65 (v/v).

Filter the mobile phase through a 0.45 µm membrane filter and degas by sonication for 20

minutes before use.[2]

Preparation of Standard Stock Solution
Accurately weigh 10 mg of Dasabuvir reference standard.

Transfer it into a 10 mL volumetric flask.

Add a few drops of DMSO to dissolve the standard.[3]

Add acetonitrile to the mark to obtain a concentration of 1000 µg/mL.

Further dilute this stock solution with the mobile phase to prepare working standard solutions

within the linear range (e.g., 1.25–30 µg/mL).[3][5]

Preparation of Sample Solution (from Tablets)
Weigh and finely powder a representative number of tablets (e.g., ten tablets containing 250

mg of Dasabuvir).[3]

Accurately weigh a portion of the powder equivalent to 10 mg of Dasabuvir and transfer it to

a 10 mL volumetric flask.

Add a few drops of DMSO to aid dissolution.[3]

Add acetonitrile and sonicate for 20 minutes to ensure complete dissolution of the drug.[2][3]

Make up the volume to the mark with acetonitrile to get a concentration of 1000 µg/mL.

Filter the solution through a 0.45 µm membrane filter.

Dilute the filtered solution with the mobile phase to a final concentration within the calibration

range (e.g., 15 µg/mL).[3]
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Analysis Procedure
Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.

Inject 10 µL of the blank (mobile phase), followed by the standard solutions and then the

sample solutions.

Record the chromatograms and measure the peak area for Dasabuvir.

Data and Results
The developed method has been validated according to the International Council for

Harmonisation (ICH) guidelines.[1] A summary of the method validation data is presented

below.

Table 2: Summary of Method Validation Data for Dasabuvir

Validation Parameter Result

Linearity Range (µg/mL) 1.25 - 30[3][5]

Correlation Coefficient (r²) > 0.999[3][5]

Accuracy (% Recovery) 99.16 - 100.86%[1]

Precision (% RSD) 1.02 - 2.89%[1]

Retention Time (min) Approximately 2.84[4]

Workflow and Diagrams
The overall experimental workflow for the determination of Dasabuvir is depicted in the

following diagram.
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Caption: Experimental workflow for HPLC-DAD analysis of Dasabuvir.

Conclusion
The described HPLC-DAD method is simple, rapid, accurate, and precise for the simultaneous

determination of Dasabuvir in pharmaceutical dosage forms.[2][3] The method is suitable for

routine quality control analysis of Dasabuvir in the pharmaceutical industry.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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